Cas no 1806707-99-2 (3-(3-Bromo-2-oxopropyl)-2-iodomandelic acid)

• Product Name: 3-(3-Bromo-2-oxopropyl)-2-iodomandelic acid
• CAS No: 1806707-99-2
• MF: C₁₁H₁₀BrIO₄
• MW: 413.003175258636
• CID: 4940456
• Update Time: 2025-06-15

3-(3-Bromo-2-oxopropyl)-2-iodomandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromo-2-oxopropyl)-2-iodomandelic acid

• Inchi： 1S/C11H10BrIO4/c12-5-7(14)4-6-2-1-3-8(9(6)13)10(15)11(16)17/h1-3,10,15H,4-5H2,(H,16,17)
• InChI Key： OWXXPTQQNIZRLF-UHFFFAOYSA-N
• SMILES： IC1C(=CC=CC=1CC(CBr)=O)C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 297
• XLogP3: 1.9
• Topological Polar Surface Area: 74.6

Additional information on 3-(3-Bromo-2-oxopropyl)-2-iodomandelic acid

Introduction to 3-(3-Bromo-2-oxopropyl)-2-iodomandelic Acid (CAS No. 1806707-99-2)

3-(3-Bromo-2-oxopropyl)-2-iodomandelic acid (CAS No. 1806707-99-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, including a bromo substituent on a propyl chain and an iodo group on a mandelic acid backbone, presents a versatile scaffold for further chemical modifications and biological investigations.

The molecular structure of 3-(3-Bromo-2-oxopropyl)-2-iodomandelic acid consists of a β-hydroxy α-keto acid derivative, which is a well-known motif in organic synthesis and drug development. The presence of both bromo and iodo atoms makes this compound particularly interesting for medicinal chemists, as these halogen atoms can serve as excellent handles for palladium-catalyzed cross-coupling reactions, enabling the construction of more complex molecular architectures.

In recent years, the pharmaceutical industry has increasingly focused on the development of novel compounds with tailored biological activities. 3-(3-Bromo-2-oxopropyl)-2-iodomandelic acid has emerged as a valuable intermediate in the synthesis of potential therapeutic agents. Its structural features allow for the facile introduction of various functional groups, making it a promising candidate for exploring new pharmacophores.

One of the most compelling aspects of 3-(3-Bromo-2-oxopropyl)-2-iodomandelic acid is its potential application in the development of small-molecule inhibitors targeting specific biological pathways. For instance, studies have shown that derivatives of mandelic acid can exhibit inhibitory effects on various enzymes and receptors involved in metabolic disorders, cancer, and inflammation. The incorporation of halogen atoms into this scaffold enhances its reactivity and binding affinity, making it an attractive starting point for structure-based drug design.

Recent advancements in synthetic methodologies have further expanded the utility of 3-(3-Bromo-2-oxopropyl)-2-iodomandelic acid. Techniques such as transition-metal-catalyzed coupling reactions, including Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings, have been employed to introduce diverse substituents at strategic positions within the molecule. These modifications have led to the discovery of several novel compounds with enhanced pharmacological properties.

The role of bromo and iodo atoms in medicinal chemistry cannot be overstated. These halogens not only facilitate cross-coupling reactions but also influence the electronic properties of the molecule, thereby modulating its interactions with biological targets. For example, iodo-substituted compounds often exhibit higher lipophilicity and better cell membrane permeability, which are crucial factors for drug absorption and distribution.

In addition to its synthetic versatility, 3-(3-Bromo-2-oxopropyl)-2-iodomandelic acid has been explored in various preclinical studies aimed at evaluating its potential therapeutic applications. Research indicates that this compound and its derivatives may possess anti-inflammatory, anti-proliferative, and anti-microbial properties. These findings highlight its significance as a lead compound in drug discovery efforts.

The development of novel synthetic routes to 3-(3-Bromo-2-oxopropyl)-2-iodomandelic acid has also been a focus of recent studies. Efficient synthetic strategies are essential for producing this compound on a scalable basis while maintaining high purity standards. Advances in catalytic systems and green chemistry principles have contributed to more sustainable and cost-effective production methods.

The future prospects for 3-(3-Bromo-2-oxopropyl)-2-iodomandelic acid are promising, with ongoing research aimed at uncovering new biological activities and optimizing its pharmacokinetic profile. As our understanding of molecular interactions continues to evolve, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.

In conclusion, 3-(3-Bromo-2-oxopropyl)-2-iodomandelic acid (CAS No. 1806707-99-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its reactivity and synthetic flexibility, make it a valuable tool for medicinal chemists seeking to develop innovative therapeutic agents. As research progresses, this compound is poised to contribute to breakthroughs across multiple therapeutic areas.